Cas no 5445-67-0 (Carbamothioic acid,2-propenyl-, O,O',O''-(nitrilotri-2,1-ethanediyl) ester (9CI))

• Product Name: Carbamothioic acid,2-propenyl-, O,O',O''-(nitrilotri-2,1-ethanediyl) ester (9CI)
• CAS No: 5445-67-0
• MF: C₁₈H₃₀N₄O₃S₃
• MW: 446.650800228119
• CID: 384878
• PubChem ID: 3555122
• Update Time: 2025-04-19

Carbamothioic acid,2-propenyl-, O,O',O''-(nitrilotri-2,1-ethanediyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid,2-propenyl-, O,O',O''-(nitrilotri-2,1-ethanediyl) ester (9CI)
• 1-[2-[bis[2-(prop-2-enylthiocarbamoyloxy)ethyl]amino]ethoxy]-N-prop-2- enyl-methanethioamide
• O-[2-[bis[2-(prop-2-enylcarbamothioyloxy)ethyl]amino]ethyl] N-prop-2-enylcarbamothioate
• AC1MS85B
• AG-F-89010
• CTK5A1104
• NSC22112
• NSC-22112
• 5445-67-0
• DTXSID70393597
• O,O',O''-[Nitrilotri(ethane-2,1-diyl)] tris(prop-2-en-1-ylcarbamothioate)

• Inchi： 1S/C18H30N4O3S3/c1-4-7-19-16(26)23-13-10-22(11-14-24-17(27)20-8-5-2)12-15-25-18(28)21-9-6-3/h4-6H,1-3,7-15H2,(H,19,26)(H,20,27)(H,21,28)
• InChI Key： FCZZGFKJGSWIGS-UHFFFAOYSA-N
• SMILES： S=C(NCC=C)OCCN(CCOC(NCC=C)=S)CCOC(NCC=C)=S

Computed Properties

• Exact Mass: 446.1483
• Monoisotopic Mass: 446.14800435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 18
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 163Ų

Experimental Properties

• PSA: 67.02
• LogP: 2.69240